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Compound of Interest

Compound Name: Ipamorelin (acetate)

Cat. No.: B16327104

Get Quote

Molecular Structure and Chemical Properties
Ipamorelin is a pentapeptide derived from GHRP-1 but lacks the central dipeptide Ala-Trp.[2] Its

unique structure is central to its stability and selectivity.

Amino Acid Sequence: Aib-His-D-2-Nal-D-Phe-Lys-NH2[2][4][6]

Alpha-aminoisobutyric acid (Aib): Located at the N-terminus, this non-proteinogenic amino

acid reduces conformational flexibility, locking the peptide into a bioactive form and

increasing resistance to enzymatic degradation.[1][5]

D-2-naphthylalanine (D-2-Nal) and D-Phenylalanine (D-Phe): The inclusion of these D-

enantiomer amino acids significantly enhances the peptide's stability by making it resistant to

degradation by endogenous peptidases.[1][5][7]

These modifications result in a compound with a longer plasma half-life compared to

endogenous peptides and an optimized affinity for its target receptor.[1][7]

Table 1: Chemical and Physical Properties of Ipamorelin
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Property Value Reference

Molecular Formula C38H49N9O5 [4]

Molecular Weight 711.85 - 711.9 g/mol [4][8][9]

Amino Acid Sequence
Aib-His-D-2-Nal-D-Phe-Lys-

NH2
[2][4][6]

Classification
Pentapeptide, Ghrelin Mimetic,

GH Secretagogue
[1][2][6]

Mechanism of Action and Function
Ipamorelin exerts its function by acting as a selective agonist at the growth hormone

secretagogue receptor type 1a (GHS-R1a), a G protein-coupled receptor (GPCR).[1][3] This

receptor is the natural target for ghrelin, the "hunger hormone," which also stimulates GH

release.[10]

GHS-R1a Binding and High Selectivity
Ipamorelin mimics the action of ghrelin, binding to the GHS-R1a located on somatotroph cells

in the anterior pituitary gland.[1][7][10] This interaction is highly specific. A key feature

distinguishing Ipamorelin from its predecessors (GHRP-2, GHRP-6) is its inability to

significantly stimulate the release of other pituitary hormones.[2][10] Even at doses over 200

times greater than its effective dose for GH release, Ipamorelin does not produce a significant

elevation in plasma ACTH or cortisol.[2][11] This selectivity minimizes potential endocrine side

effects associated with less specific secretagogues.[1]
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Structural Modifications & Selectivity

GHRP-1 (Parent Peptide)

Lacks Ala-Trp Dipeptide Aib at N-Terminus D-2-Nal & D-Phe

Ipamorelin Structure

Increased Metabolic Stability High GHS-R1a Selectivity

No significant ACTH/Cortisol Release

Click to download full resolution via product page

Caption: Logical relationship of Ipamorelin's structural modifications to its function.

Intracellular Signaling Pathway
Upon binding to the GHS-R1a, Ipamorelin initiates a conformational change in the receptor,

triggering intracellular signaling cascades.[1] The primary pathway involves the activation of

Gq/11 proteins.[1]
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G-Protein Activation: The activated receptor facilitates the exchange of GDP for GTP on the

associated Gq/11 protein.

PLC Activation: The Gαq subunit dissociates and activates Phospholipase C (PLC).[1]

Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol

(DAG).[1]

Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, causing the

release of stored intracellular calcium (Ca2+).[1]

GH Exocytosis: The resulting increase in intracellular Ca2+ concentration is the critical signal

that triggers the fusion of GH-containing vesicles with the cell membrane, leading to the

exocytosis and secretion of growth hormone into the bloodstream.[1]

Some evidence also suggests the involvement of cAMP/PKA pathways in modulating GH

release.[4][7]
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Ipamorelin Signaling Pathway in Pituitary Somatotrophs
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Caption: Ipamorelin's primary intracellular signaling cascade leading to GH release.
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Pharmacological Data
Ipamorelin's potency and efficacy have been quantified in numerous in vitro and in vivo studies.

Its pharmacokinetic profile has been characterized in both animal and human subjects.

Table 2: In Vitro Potency and Efficacy Data
Parameter

Species/Syste
m

Value
Comparator
(GHRP-6)

Reference

EC50
Primary Rat

Pituitary Cells
1.3 ± 0.4 nmol/l 2.2 ± 0.3 nmol/l [2]

Emax
Primary Rat

Pituitary Cells
85 ± 5% 100% [2]

EC50 (Half maximal effective concentration) is a measure of drug potency. Emax represents

the maximum response achievable.[12]

Table 3: In Vivo Potency and Efficacy Data
Parameter Species Value

Comparator
(GHRP-6)

Reference

ED50
Anesthetized

Rats
80 ± 42 nmol/kg 115 ± 36 nmol/kg [2]

Emax
Anesthetized

Rats

1545 ± 250 ng

GH/ml

1167 ± 120 ng

GH/ml
[2]

ED50 Conscious Swine
2.3 ± 0.03

nmol/kg
3.9 ± 1.4 nmol/kg [2]

Emax Conscious Swine
65 ± 0.2 ng

GH/ml plasma

74 ± 7 ng GH/ml

plasma
[2]

ED50 (Half maximal effective dose) is the dose that produces 50% of the maximal effect.

Table 4: Human Pharmacokinetic and Pharmacodynamic
Parameters
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Parameter Value Notes Reference

Terminal Half-Life ~2 hours
Following intravenous

infusion.
[4][13]

Systemic Clearance 0.078 L/h/kg - [13]

Volume of Distribution

(Vss)
0.22 L/kg - [13]

Time to Peak GH

Concentration
~0.67 hours (40 mins)

Following a 15-minute

IV infusion.
[13]

SC50 (for GH

stimulation)
214 nmol/L

Concentration for half-

maximal GH

stimulation.

[13]

Maximal GH

Production Rate
694 mIU/L/h - [13]

Key Experimental Methodologies
The characterization of Ipamorelin has relied on a series of established in vitro and in vivo

experimental protocols.

In Vitro GH Release Assay
This assay is used to determine the potency and efficacy of Ipamorelin directly on pituitary

cells.

Cell Preparation: Primary pituitary cells are isolated from rats (e.g., Sprague-Dawley) and

cultured as monolayers.

Incubation: The cultured cells are incubated with varying concentrations of Ipamorelin,

comparators (like GHRP-6), and control vehicles.

Sample Collection: At the end of the incubation period, the culture medium is collected.

Quantification: The concentration of growth hormone released into the medium is quantified

using a specific immunoassay (e.g., RIA or ELISA).
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Data Analysis: Dose-response curves are generated to calculate EC50 and Emax values,

providing a direct measure of the compound's potency and efficacy at the cellular level.[2]

In Vivo GH Assessment in Animal Models
These studies evaluate the effect of Ipamorelin on systemic GH levels in a living organism.

Animal Models: Common models include pentobarbital-anesthetized rats and conscious

swine, often fitted with venous catheters for repeated blood sampling.[2]

Administration: Ipamorelin is administered, typically intravenously or subcutaneously, at

various doses.

Blood Sampling: Blood samples are drawn at predetermined time points before and after

administration.

Hormone Analysis: Plasma is separated from the blood samples, and concentrations of GH,

ACTH, cortisol, and other hormones are measured via immunoassays.

Data Analysis: Time-concentration profiles are plotted to determine key parameters like the

maximum concentration (Emax) and the dose required to achieve 50% of the maximal

response (ED50).[2]
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Experimental Workflow: In Vivo GH Assessment
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Caption: A typical experimental workflow for in vivo analysis of Ipamorelin.
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Longitudinal Bone Growth Study
This protocol was used to assess the physiological impact of Ipamorelin on somatic growth.

Animal Model: Adult female rats were used.[14]

Treatment Protocol: Rats were administered different daily doses of Ipamorelin (e.g., 0, 18,

90, 450 µ g/day ) via subcutaneous injections three times daily for a period of 15 days.[14]

Fluorescent Labeling: To measure bone growth, rats were injected with tetracycline, a

fluorescent marker that incorporates into newly formed bone, at specific time points (e.g.,

days 0, 6, and 13).[14]

Tissue Analysis: At the end of the study, the proximal tibia was harvested. The metaphysis

was analyzed under a fluorescence microscope.

Growth Rate Determination: The longitudinal bone growth rate (LGR) was calculated by

measuring the distance between the distinct fluorescent bands corresponding to each

tetracycline injection.[14]

Conclusion
Ipamorelin is a potent and highly selective growth hormone secretagogue that represents a

significant advancement over earlier-generation compounds. Its unique pentapeptide structure,

modified with non-natural amino acids, provides enhanced stability and a specific affinity for the

GHS-R1a. The mechanism of action proceeds through a well-defined G-protein coupled

signaling pathway, resulting in the robust release of growth hormone without concurrently

stimulating ACTH or cortisol. The quantitative data from in vitro, preclinical, and human studies

consistently demonstrate its high potency and favorable pharmacokinetic profile. The

experimental methodologies outlined herein provide a framework for the continued

investigation and characterization of Ipamorelin and other GHS compounds in research and

drug development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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